4-Formyl-3,5-dimethylbenzoic acid

• IUPAC Name: 4-formyl-3,5-dimethylbenzoic acid
• InChI: InChI=1S/C10H10O3/c1-6-3-8(10(12)13)4-7(2)9(6)5-11/h3-5H,1-2H3,(H,12,13)
• InChI Key: VJSOYWONAPNDHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C=O)C)C(=O)O
• Molecular Formula: C10H10O3
• Molecular Weight: 178.18 g/mol

Description

4-Formyl-3,5-dimethylbenzoic acid is a chemical compound with the molecular formula C10H10O3. It has a molecular weight of 178.18.

Molecular Structure Analysis

The molecular structure of 4-Formyl-3,5-dimethylbenzoic acid consists of a benzene ring substituted with two methyl groups and a carboxylic acid group.

Physical And Chemical Properties Analysis

The predicted boiling point of 4-Formyl-3,5-dimethylbenzoic acid is 349.8±30.0 °C and its predicted density is 1.218±0.06 g/cm3. The compound has a predicted pKa value of 3.92±0.10.

Scientific Research Applications

Synthesis of Bioactive Peptide Derivatives

4-Formyl-3,5-dimethylbenzoic acid: is utilized in the synthesis of bioactive peptide derivatives. These derivatives are designed to mimic the structure and function of natural peptides with significant biological activity. .

Development of TTR Amyloidogenesis Inhibitors

This compound plays a crucial role as an intermediate in the development of potent transthyretin (TTR) amyloidogenesis inhibitors. .

Intermediate in Agrochemicals

The chemical serves as an intermediate in the production of agrochemicals. .

Dyestuff Production

4-Formyl-3,5-dimethylbenzoic acid: is also used in the preparation of dyestuffs. .

Pharmaceutical Research

In pharmaceutical research, this compound is used to create mexiletine derivatives. .

Material Science

The compound finds applications in material science, particularly in the study of microstructures using techniques like scanning electron microscopy (SEM) and spectral methods. .

Future Directions

Future directions for 4-Formyl-3,5-dimethylbenzoic acid could involve its use in the synthesis of novel porous materials. For example, it has been used in the synthesis of a highly porous metal-organic framework (MOF) comprising a triarylborane linker.

Synthesis routes and methods

Procedure details

A solution of 4-bromo-3,5-dimethylbenzoic acid (0.92 g, 4 mmol) in THF (10 mL) was cooled down to −100° C. with N2(I)-Et2O bath and added n-butyllithium (1.6 M in hexanes, 5 mL, 8 mmol) slowly. After completion of addition, the reaction mixture was warmed to −78° C. and DMF (0.74 mL, 8 mmol) was added dropwise. The resulting mixture was stirred at −78° C. for 1.5 h and allowed to warm to −20° C., followed by the addition of 2N aqueous HCl (30 mL). The organic phase was separated and the aqueous phase was extracted with EtOAc, the combined organic phases were dried over MgSO4. The solvent was removed and the resulting residue was purified by flash column chromatography (eluent: EtOAc-hexanes-1:1) to yield 4-formyl-3,5-dimethyl-benzoic acid (10c).